Cas no 94171-03-6 (6-(chloromethyl)pyrimidin-4-ol)

6-(Chloromethyl)pyrimidin-4-ol is a versatile heterocyclic compound featuring both a chloromethyl group and a hydroxyl substituent on a pyrimidine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl group offers reactivity for further functionalization, enabling the introduction of diverse moieties, while the hydroxyl group provides a site for hydrogen bonding or derivatization. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step syntheses. The compound’s balanced reactivity and structural features make it suitable for constructing complex molecules, including nucleoside analogs or bioactive heterocycles.

6-(chloromethyl)pyrimidin-4-ol structure

94171-03-6 structure

Product Name:6-(chloromethyl)pyrimidin-4-ol

CAS No:94171-03-6

MF:C₅H₅ClN₂O

MW:144.55899977684

MDL:MFCD10697142

CID:798068

PubChem ID:135674623

Update Time:2025-06-07

6-(chloromethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Pyrimidinone,6-(chloromethyl)-
- 4(1H)-Pyrimidinone, 6-(chloromethyl)- (9CI)
- 6-(chloromethyl)pyrimidin-4-ol
- AS-6470
- EN300-1693031
- 6-(chloromethyl)pyrimidin-4(1H)-one
- A849380
- SCHEMBL10855123
- 6-Chloromethyl-pyrimidin-4-ol
- 6-Chloromethylpyrimidin-4-ol
- MFCD10697142
- AKOS012682677
- 6-Chloromethyl-1H-pyrimidin-4-one
- 94171-03-6
- 6-(CHLOROMETHYL)-1H-PYRIMIDIN-4-ONE
- AB59093
- 4-(chloromethyl)-1H-pyrimidin-6-one
- 4(1H)-Pyrimidinone,6-(chloromethyl)-(9ci)
- MDL： MFCD10697142
- Inchi： 1S/C5H5ClN2O/c6-2-4-1-5(9)8-3-7-4/h1,3H,2H2,(H,7,8,9)
- InChI Key： OPIOOXDZVDOAAZ-UHFFFAOYSA-N
- SMILES： ClCC1=CC(NC=N1)=O

Computed Properties

Exact Mass: 144.00900
Monoisotopic Mass: 144.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5A^2
XLogP3: -0.3

Experimental Properties

PSA: 45.75000
LogP: 0.50870

6-(chloromethyl)pyrimidin-4-ol Pricemore >>

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abcr	AB475479-1 g	6-Chloromethyl-pyrimidin-4-ol	94171-03-6		1g	€850.90	2023-04-21
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Enamine	EN300-1693031-0.05g	6-(chloromethyl)pyrimidin-4-ol	94171-03-6	95%	0.05g	$90.0	2023-09-20
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